Cas no 1153836-03-3 (3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid)

• Product Name: 3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid
• CAS No: 1153836-03-3
• MF: C₁₀H₁₁FO₂S
• MW: 214.256545305252
• CID: 4573244
• PubChem ID: 43538143
• Update Time: 2025-05-25

3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)sulfanyl]-2-methylpropanoic acid
• Propanoic acid, 3-[(4-fluorophenyl)thio]-2-methyl-
• 3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid

• Inchi： 1S/C10H11FO2S/c1-7(10(12)13)6-14-9-4-2-8(11)3-5-9/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： IVJVOKXHGHSVSE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CSC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid

Comprehensive Overview of 3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid (CAS No. 1153836-03-3): Properties, Applications, and Research Insights

3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid (CAS No. 1153836-03-3) is a fluorinated organic compound with a unique molecular structure that combines a 4-fluorophenyl group with a sulfanyl (thioether) linkage and a 2-methylpropanoic acid moiety. This structural configuration endows the compound with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the fluorine atom enhances its metabolic stability and bioavailability, while the sulfanyl group contributes to its potential as a building block for bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid has surged due to their applications in drug discovery and material science. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor binding, which aligns with current trends in targeted therapy and precision medicine. The compound's CAS No. 1153836-03-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The synthesis of 3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid typically involves multi-step organic reactions, including nucleophilic substitution and carboxylic acid functionalization. Its logP (partition coefficient) and pKa values suggest moderate lipophilicity, which is advantageous for designing compounds with optimal membrane permeability. These properties are critical for addressing contemporary challenges in drug delivery systems, a hot topic in biopharmaceutical research.

Beyond pharmaceuticals, 3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid has potential applications in agrochemicals, where its fluorophenyl moiety could enhance pesticidal activity. This aligns with the growing focus on sustainable agriculture and green chemistry, as users increasingly search for eco-friendly alternatives. The compound's stability under physiological conditions also makes it a candidate for bioconjugation techniques, a trending area in diagnostic imaging and therapeutics.

From an SEO perspective, keywords such as "fluorophenyl derivatives", "sulfanyl carboxylic acids", and "CAS 1153836-03-3 applications" are highly relevant. These terms resonate with queries about structure-activity relationships and small-molecule inhibitors, which dominate academic and industrial discussions. By integrating these keywords naturally, this content aims to address user intent while maintaining scientific rigor.

In conclusion, 3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid represents a versatile scaffold with broad implications across life sciences. Its CAS No. 1153836-03-3 serves as a gateway for researchers exploring fluorine chemistry and thioether-based drug design. As the scientific community prioritizes molecular diversity and functional group optimization, this compound is poised to remain a focal point in innovative research.